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Compound of Interest

Compound Name: Hexylcyclohexane

Cat. No.: B1328777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the protocol for utilizing

hexylcyclohexane as a carrier for fragrance ingredients. This document outlines its chemical

and physical properties, safety considerations, and detailed experimental protocols for its

evaluation in fragrance formulations.

Introduction to Hexylcyclohexane as a Fragrance
Carrier
Hexylcyclohexane (CAS No: 4292-75-5) is a saturated hydrocarbon that is gaining interest as

a potential carrier for fragrance ingredients in various applications, including cosmetics and

personal care products. Its properties suggest it may offer advantages in terms of stability, low

volatility, and a neutral odor profile, which are desirable characteristics for a fragrance carrier. A

suitable carrier should effectively dissolve and transport fragrance molecules while ensuring the

stability and controlled release of the scent.

Physicochemical Properties of Hexylcyclohexane
A thorough understanding of the physicochemical properties of a carrier is crucial for

formulation development. The following table summarizes the key properties of

hexylcyclohexane.
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Property Value Reference

Molecular Formula C12H24 [1](--INVALID-LINK--)

Molecular Weight 168.32 g/mol [1](--INVALID-LINK--)

Appearance Colorless liquid [1](--INVALID-LINK--)

Odor Profile

Waxy, Sweet, Gassy, Citrus,

Fatty, Oily, Dry, Clean, Fresh,

Amber

[2](--INVALID-LINK--)

Boiling Point 224-226 °C at 760 mmHg [3](--INVALID-LINK--)

Flash Point 80.2 - 84.3 °C [1](4--INVALID-LINK--

Vapor Pressure 0.11 - 0.132 mmHg at 25 °C [1](5--INVALID-LINK--

logP (o/w) ~6.25 [3](--INVALID-LINK--)

Solubility
Insoluble in water; Soluble in

organic solvents like ethanol.
[3](--INVALID-LINK--)

Comparative Analysis of Fragrance Carriers
The selection of a fragrance carrier significantly impacts the performance of the final product.

The following table provides a qualitative comparison of hexylcyclohexane with other

commonly used fragrance carriers.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://allanchem.com/fragrance-fixatives-vs-carriers-key-differences/
https://allanchem.com/fragrance-fixatives-vs-carriers-key-differences/
https://allanchem.com/fragrance-fixatives-vs-carriers-key-differences/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12666731/
https://www.iltusa.com/fragrance-stability-testing/
https://allanchem.com/fragrance-fixatives-vs-carriers-key-differences/
https://www.guidechem.com/products/4292-75-5.html),%5B%5B2%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-y8A_zj_k_xMtgdzDlSe_MVFicB9Sjz4dIfN3AH5hXCk0zDf7qexB28XllBNo-qP0oU_mEzAPPsliNyhn_8CN-UCc1wvXT1_W8p_wkXeWZxf2hT4ZTT2_yoJ532HDsuWpaw8IKw4VUIRSsdQG)%5D(https://www.scent.vn/en/compound/4292-75-5/hexylcyclohexane
https://allanchem.com/fragrance-fixatives-vs-carriers-key-differences/
https://www.guidechem.com/products/4292-75-5.html),%5B%5B3%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDHagp4azo18LcA-DosGqAJVrXj-G9Gpo-p5R0QusyE6k_mKD2bFvT1Wh2vNRQL8QE2E5Mec9yxOYgFxhHjTXXGKkG9qLyeCQKrixd3DKOum_g0dFhtvzo4HXl6xHvByawxe6-oXPDzouUzQRxuQ==)%5D(https://www.thegoodscentscompany.com/data/rw1032391.html
https://www.iltusa.com/fragrance-stability-testing/
https://www.iltusa.com/fragrance-stability-testing/
https://www.benchchem.com/product/b1328777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carrier Volatility Polarity Odor Profile

Key
Characteristic
s &
Consideration
s

Ethanol High Polar
Characteristic

alcoholic odor

Provides initial

burst of

fragrance; can

be drying to the

skin.

Dipropylene

Glycol (DPG)
Low Polar Nearly odorless

Slower

evaporation rate,

good for

controlled

release.[6](--

INVALID-LINK--)

Jojoba Oil Low Non-polar Faint, nutty

Good for skin

conditioning;

mimics natural

sebum.[6](--

INVALID-LINK--)

Fractionated

Coconut Oil
Low Non-polar Odorless

Lightweight and

non-greasy;

good stability.[6]

(--INVALID-LINK-

-)

Hexylcyclohexan

e
Low Non-polar

Faint,

waxy/sweet

Good solvent for

non-polar

fragrance

molecules; high

stability.[2](--

INVALID-LINK--)
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Experimental Protocols
The following protocols are designed to evaluate the performance of hexylcyclohexane as a

fragrance carrier.

Fragrance Stability Testing
Objective: To assess the physical and chemical stability of a fragrance formulation containing

hexylcyclohexane under various stress conditions.

Methodology:

Sample Preparation: Prepare fragrance formulations with the desired concentration of

fragrance ingredients in hexylcyclohexane. A control sample with an established carrier

(e.g., ethanol or DPG) should also be prepared.

Accelerated Stability Testing (Temperature):

Store samples in controlled temperature chambers at 4°C (refrigerated), 25°C (room

temperature), and 45°C.

Evaluate samples at 1, 2, 4, 8, and 12 weeks for changes in color, clarity, odor, and signs

of separation.

Light Exposure Testing:

Expose samples in transparent containers to controlled UV light to simulate exposure to

sunlight.

A control sample should be wrapped in aluminum foil to protect it from light.

Evaluate for changes in color and odor at regular intervals.

Freeze-Thaw Cycle Testing:

Subject samples to alternating cycles of freezing (-10°C for 24 hours) and thawing (25°C

for 24 hours) for at least three cycles.
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After each cycle, visually inspect for phase separation, crystallization, or other signs of

instability.

Fragrance Longevity and Intensity Evaluation
Objective: To quantify the evaporation rate and perceived intensity of a fragrance from

hexylcyclohexane over time.

4.2.1. Instrumental Analysis: Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

Methodology:

Sample Application: Apply a standardized amount of the fragrance formulation onto a

suitable substrate (e.g., filter paper or synthetic skin).

Headspace Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), place

the substrate in a headspace vial.

GC-MS Analysis: Analyze the volatile organic compounds (VOCs) in the headspace using

GC-MS to identify and quantify the fragrance components. A decrease in the concentration

of fragrance components over time indicates the evaporation rate.

4.2.2. Sensory Evaluation

Methodology:

Panelist Selection: Recruit and train a panel of sensory assessors.

Sample Application: Apply a standardized amount of the fragrance formulation to the

forearms of the panelists.

Intensity Rating: At specified time points, panelists rate the perceived intensity of the

fragrance on a labeled magnitude scale (LMS) or a visual analog scale (VAS).

Odor Profile Description: Panelists also describe the odor character at each time point to

assess any changes in the fragrance profile during evaporation.

Safety and Regulatory Considerations
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Hexylcyclohexane is listed in the EU's cosmetic ingredient database (CosIng). As with all

cosmetic ingredients, it is the responsibility of the formulator to ensure that the final product

complies with all relevant regulations in the target market. Safety data sheets (SDS) should be

consulted for detailed handling and safety information.

Visualizations
Olfactory Signaling Pathway
The perception of fragrance is initiated by the binding of odorant molecules to receptors in the

olfactory epithelium, triggering a complex signaling cascade.
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Caption: Simplified diagram of the olfactory signaling pathway.

Experimental Workflow for Fragrance Carrier Evaluation
A systematic workflow is essential for the comprehensive evaluation of a new fragrance carrier

like hexylcyclohexane.
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Caption: Workflow for evaluating a new fragrance carrier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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